6-(2-Chlorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H10ClF3N4S
• Molecular Weight: 394.8 g/mol
• IUPAC Name: 6-[(2-chlorophenyl)methyl]-3-[4-(trifluoromethyl)phenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H10ClF3N4S/c18-13-4-2-1-3-11(13)9-14-24-25-15(22-23-16(25)26-14)10-5-7-12(8-6-10)17(19,20)21/h1-8H,9H2
• InChI Key: FSNOEGKLNRAGIM-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)CC2=NN3C(=NN=C3S2)C4=CC=C(C=C4)C(F)(F)F)Cl

Description

6-(2-Chlorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound with potential applications in scientific research.

Mechanism of Action

The mechanism of action of 6-(2-Chlorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been reported to inhibit the activity of enzymes involved in the biosynthesis of ergosterol in fungi, which is essential for their growth and survival. It has also been found to inhibit the growth of bacteria by disrupting their cell wall synthesis. In addition, it has been reported to have cytotoxic effects on cancer cells by inducing apoptosis.
Biochemical and Physiological Effects:
This compound has been found to have biochemical and physiological effects. It has been reported to inhibit the growth of various fungi and bacteria, including Candida albicans, Aspergillus flavus, and Staphylococcus aureus. It has also been found to have cytotoxic effects on cancer cells, including breast cancer, lung cancer, and colon cancer cells. In addition, it has been reported to have potential as a therapeutic agent for neurological disorders, such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 6-(2-Chlorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its broad-spectrum antifungal and antibacterial activities, as well as its potential as a therapeutic agent for neurological disorders and cancer. However, its limitations include its toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 6-(2-Chlorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. These include:
1. Further investigation of its mechanism of action, including its effects on specific enzymes and pathways involved in fungal and bacterial growth, as well as its effects on cancer cells.
2. Development of more efficient synthesis methods for this compound.
3. Investigation of its potential as a therapeutic agent for other diseases, such as viral infections and autoimmune disorders.
4. Development of derivatives of this compound with improved efficacy and reduced toxicity.
5. Investigation of its potential as a lead compound for the development of new antifungal, antibacterial, and anticancer agents.
In conclusion, this compound is a chemical compound with potential applications in scientific research. Its broad-spectrum antifungal and antibacterial activities, as well as its potential as a therapeutic agent for neurological disorders and cancer, make it a promising compound for further investigation. However, its toxicity and the need for further research to fully understand its mechanism of action are limitations that must be addressed. Future research directions include investigation of its mechanism of action, development of more efficient synthesis methods, investigation of its potential as a therapeutic agent for other diseases, development of derivatives with improved efficacy and reduced toxicity, and investigation of its potential as a lead compound for the development of new agents.

Synthesis Methods

The synthesis of 6-(2-Chlorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in the literature. The method involves the reaction of 2-chlorobenzylamine with 4-(trifluoromethyl)benzoyl isothiocyanate in the presence of triethylamine to yield the intermediate 2-chlorobenzyl N-[4-(trifluoromethyl)phenyl]thiocarbamate. This intermediate is then reacted with 2H-1,2,4-triazole-3-thiol in the presence of potassium carbonate to yield the final product.

Scientific Research Applications

6-(2-Chlorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to have potential applications in scientific research. It has been reported to have antifungal, antibacterial, and antitumor activities. It has also been found to have potential as a therapeutic agent for neurological disorders.